Cas no 2098048-66-7 (3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid)

• Product Name: 3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
• CAS No: 2098048-66-7
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• MDL: MFCD30002686
• CID: 5379205
• PubChem ID: 121207591
• Update Time: 2025-05-20

3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-Difluoro-3-aza-bicyclo[4.1.0]heptane-3,6-dicarboxylic acid 3-tert-butyl ester
• 3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid

• MDL： MFCD30002686
• Inchi： 1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-5-4-11(8(16)17)7(6-15)12(11,13)14/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： SRXKXVDBUUMBPX-UHFFFAOYSA-N
• SMILES： C(C12CCN(C(=O)OC(C)(C)C)CC1C2(F)F)(=O)O

Additional information on 3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid

3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid

The compound with CAS No. 2098048-66-7, known as 3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable structures, making them ideal for various applications in drug design and advanced materials.

The structure of this compound is intriguing, featuring a bicyclo[4.1.0]heptane framework, which provides a unique spatial arrangement for functional groups. The presence of a tert-butoxycarbonyl (Boc) group at the 3-position and a difluoro substitution at the 7-position introduces additional complexity and functionality to the molecule. These substituents not only enhance the chemical stability of the compound but also open up possibilities for further chemical modifications.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug discovery. The bicyclo[4.1.0]heptane core has been shown to exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. Furthermore, the difluoro substitution at the 7-position has been linked to enhanced binding affinity for certain biological targets, making this compound a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including ring-closing metathesis and selective fluorination. Researchers have optimized these methods to achieve high yields and excellent purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

In terms of applications, this compound has shown particular promise in the development of small molecule inhibitors targeting key enzymes involved in various diseases, such as cancer and neurodegenerative disorders. Its rigid structure allows for precise interactions with biological targets, making it an attractive candidate for drug design.

Moreover, the carboxylic acid group present in this compound provides versatility in terms of functionalization. This group can be readily converted into other functional groups, such as esters or amides, enabling further exploration of its chemical reactivity and biological activity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological systems.

In conclusion, 3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-6-carboxylic acid represents a cutting-edge example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and medicine.